• PRL-3 inhibitor I
    • Cat. No.:
    • B606334
    • CAS No.:
    • 893449-38-2
    • Molecular Formula:
    • C17H11Br2NO2S2
    • Molecular Weight:
    • 485.2 g/mol
    Description
    5-[[5-bromo-2-[(2-bromophenyl)methoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one is an aromatic ether.
  • Branebrutinib
    • Cat. No.:
    • B606338
    • CAS No.:
    • 1912445-55-6
    • Molecular Formula:
    • C20H23FN4O2
    • Molecular Weight:
    • 370.4 g/mol
    Description
    Branebrutinib is under investigation in clinical trial NCT02705989 (Safety, Tolerability and Relative Bioavailability Study of BMS-986195 in Healthy Subjects).
    BRANEBRUTINIB is a small molecule drug with a ma...
  • BRD4 degrader AT1
    • Cat. No.:
    • B606350
    • CAS No.:
    • Molecular Formula:
    • C48H58ClN9O5S3
    • Molecular Weight:
    • 972.7 g/mol
    Description
    CHEMBL4455124 is a Unknown drug.
  • BRD73954
    • Cat. No.:
    • B606356
    • CAS No.:
    • Molecular Formula:
    • C16H16N2O3
    • Molecular Weight:
    • 284.31 g/mol
    Description
    BRD73954 is a dual inhibitor of histone deacetylase 6 (HDAC6) and HDAC8 (IC50s = 36 and 120 nM, respectively). It is selective for HDAC6 and -8 over HDAC1-5, -7, and -9 (IC50s = 12, 9, 23, >33, >33, 13, and >33 ...
  • BRD9539
    • Cat. No.:
    • B606362
    • CAS No.:
    • 1374601-41-8
    • Molecular Formula:
    • C24H21N3O3
    • Molecular Weight:
    • 399.4 g/mol
    Description
    BRD9539 is an inhibitor of euchromatin histone methyltransferase 2 (EHMT2), also known as G9a, with an IC50 value of 6.3 µM. It inhibits polycomb repressive complex 2 (PRC2) to a similar extent with 54 and 43% a...
  • BRD9757
    • Cat. No.:
    • B606363
    • CAS No.:
    • 1423058-85-8
    • Molecular Formula:
    • C6H9NO2
    • Molecular Weight:
    • 127.14 g/mol
    Description
    N-hydroxy-1-cyclopentenecarboxamide is an organic hydroxy compound.
  • Brigatinib
    • Cat. No.:
    • B606365
    • CAS No.:
    • 1197953-54-0
    • Molecular Formula:
    • C29H39ClN7O2P
    • Molecular Weight:
    • 584.1 g/mol
    Description
    Brigatinib is an organic molecular entity. It has a role as an antineoplastic agent and a tyrosine kinase inhibitor.
    Brigatinib, originally named AP26113, is a reversible dual inhibitor of anaplastic lymphoma...
  • Bromoacetamido-PEG2-Acid
    • Cat. No.:
    • B606369
    • CAS No.:
    • 1415800-44-0
    • Molecular Formula:
    • C9H16BrNO5
    • Molecular Weight:
    • 298.13 g/mol
    Description
    Bromoacetamido-PEG2-acid is a PEG derivative containing a bromide group and a terminal carboxylic acid. The bromide (Br) is a very good leaving group for nucleophilic substitution reactions. The terminal carboxy...
  • Bromoacetamido-PEG2-NHS ester
    • Cat. No.:
    • B606370
    • CAS No.:
    • Molecular Formula:
    • C13H19BrN2O7
    • Molecular Weight:
    • 395.20 g/mol
    Description
    Bromoacetamido-PEG2-NHS ester is a PEG derivative containing a bromide group and an NHS ester. The bromide (Br) is a very good leaving group for nucleophilic substitution reactions. The NHS ester can be used to...
  • Bromoacetamido-PEG3-Acid
    • Cat. No.:
    • B606371
    • CAS No.:
    • Molecular Formula:
    • C11H20BrNO6
    • Molecular Weight:
    • 342.18 g/mol
    Description
    Bromoacetamido-PEG3-acid is a PEG derivative containing a bromide group and a terminal carboxylic acid. The bromide (Br) is a very good leaving group for nucleophilic substitution reactions. The terminal carbox...
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